2-Methyl-1-({4'-[(2-methylpiperidin-1-yl)sulfonyl]-[1,1'-biphenyl]-4-yl}sulfonyl)piperidine

• Molecular Formula: C24H32N2O4S2
• Molecular Weight: 476.7 g/mol
• IUPAC Name: 2-methyl-1-[4-[4-(2-methylpiperidin-1-yl)sulfonylphenyl]phenyl]sulfonylpiperidine
• InChI: InChI=1S/C24H32N2O4S2/c1-19-7-3-5-17-25(19)31(27,28)23-13-9-21(10-14-23)22-11-15-24(16-12-22)32(29,30)26-18-6-4-8-20(26)2/h9-16,19-20H,3-8,17-18H2,1-2H3
• InChI Key: JJIAAVAHYVARKC-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4C

Description

2-Methyl-1-({4’-[(2-methylpiperidin-1-yl)sulfonyl]-[1,1’-biphenyl]-4-yl}sulfonyl)piperidine is a complex organic compound that belongs to the class of piperidine derivatives. Piperidine derivatives are known for their significant role in the pharmaceutical industry due to their diverse biological activities .

Preparation Methods

The synthesis of 2-Methyl-1-({4’-[(2-methylpiperidin-1-yl)sulfonyl]-[1,1’-biphenyl]-4-yl}sulfonyl)piperidine involves multiple steps. One common synthetic route includes the reaction of 2-methylpiperidine with sulfonyl chloride derivatives under controlled conditions. The reaction typically requires a base such as triethylamine to neutralize the hydrochloric acid formed during the process . Industrial production methods often involve large-scale reactions in batch reactors, ensuring high yield and purity through meticulous control of reaction parameters .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, converting sulfonyl groups to thiols.

Substitution: Nucleophilic substitution reactions can occur at the piperidine nitrogen, where alkyl or aryl halides are common reagents.

Scientific Research Applications

2-Methyl-1-({4’-[(2-methylpiperidin-1-yl)sulfonyl]-[1,1’-biphenyl]-4-yl}sulfonyl)piperidine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: Its derivatives are studied for their potential as enzyme inhibitors and receptor modulators.

Medicine: It is investigated for its potential therapeutic effects in treating various diseases, including cancer and neurological disorders.

Industry: It is used in the development of new materials and as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. It can inhibit enzyme activity by binding to the active site or modulate receptor function by acting as an agonist or antagonist . The pathways involved often include signal transduction cascades that lead to altered cellular responses .

Comparison with Similar Compounds

Compared to other piperidine derivatives, 2-Methyl-1-({4’-[(2-methylpiperidin-1-yl)sulfonyl]-[1,1’-biphenyl]-4-yl}sulfonyl)piperidine is unique due to its specific sulfonyl-biphenyl structure, which imparts distinct chemical and biological properties . Similar compounds include:

2-Methylpiperidine: A simpler structure with fewer functional groups.

4-Methylpiperidine: Another piperidine derivative with different substitution patterns.

N-(4-[(2-Methylpiperidin-1-yl)sulfonyl]phenyl)acetamide: A related compound with an acetamide group instead of a biphenyl structure.